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Compound of Interest

Compound Name: 4-Amino-3-(trifluoromethyl)phenol

Cat. No.: B1283321 Get Quote

Material Safety Data Sheet: 4-Amino-3-
(trifluoromethyl)phenol
An In-depth Technical Guide for Researchers and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency

procedures for 4-Amino-3-(trifluoromethyl)phenol (CAS No. 445-04-5). The information is

intended for researchers, scientists, and professionals in the drug development field to ensure

safe laboratory practices.

Chemical Identification and Physical Properties
4-Amino-3-(trifluoromethyl)phenol is an organic compound that appears as a solid, with

colors ranging from off-white to black.[1][2] It is also known by several synonyms, including 2-

Amino-5-hydroxybenzotrifluoride and 4-Hydroxy-2-(trifluoromethyl)aniline.[1][3][4] The

trifluoromethyl group in its structure enhances lipophilicity and metabolic stability, making it a

compound of interest in drug design.[3]

Table 1: Physical and Chemical Properties
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Property Value Reference(s)

Molecular Formula C7H6F3NO [3][5][6]

Molecular Weight 177.12 g/mol [4][5][6]

Melting Point 158°C [1][2]

Boiling Point 275.9 ± 40.0 °C (Predicted) [1][2]

Density 1.432 ± 0.06 g/cm³ (Predicted) [1][2]

Flash Point 120.7 ± 27.3 °C [4]

Vapor Pressure 0.003 mmHg at 25°C [4]

pKa 9.22 ± 0.18 (Predicted) [1][2]

Appearance Off-white to black solid [1][2]

Solubility Soluble in polar solvents [3]

Hazard Identification and Toxicological Data
This chemical is classified as hazardous. It is harmful if swallowed and causes skin and serious

eye irritation.[7] It may also cause respiratory irritation.[7][8]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Reference(s)

Acute toxicity, oral 4
H301: Toxic if

swallowed
[4]

Skin

corrosion/irritation
2

H315: Causes skin

irritation
[7][8]

Serious eye

damage/eye irritation
2

H319: Causes serious

eye irritation
[7][8]

Specific target organ

toxicity – single

exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
[7][8]

Quantitative toxicological data such as LD50 or LC50 values for 4-Amino-3-
(trifluoromethyl)phenol are not readily available in the searched resources. The provided

GHS classification is based on notifications to the ECHA C&L Inventory.[4]

First-Aid Measures
Immediate medical attention is required in case of exposure.[9] Always show the safety data

sheet to the attending medical professional.[5][7]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids.[5][9] If contact lenses are present, remove them if it is easy to do so and

continue rinsing.[7] Seek immediate medical advice.[9]

In case of skin contact: Immediately remove all contaminated clothing.[7] Wash the affected

area with soap and plenty of water.[5] If skin irritation occurs, get medical advice/attention.[7]

If inhaled: Move the person to fresh air.[5][7] If the person is not breathing, give artificial

respiration.[5] If breathing is difficult, give oxygen.[7] Call a poison center or doctor if you feel

unwell.[7]

If swallowed: Do NOT induce vomiting.[9] Rinse the mouth with water.[5] Never give anything

by mouth to an unconscious person.[5] Call a physician or poison control center immediately.[9]
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Routes of Exposure
Immediate Actions

Potential Exposure to
4-Amino-3-(trifluoromethyl)phenol

Eye Contact

Skin Contact

Inhalation

Ingestion

Rinse cautiously with water
for several minutes.

Remove contact lenses if present.
Continue rinsing.

Remove contaminated clothing.
Wash with plenty of soap and water.

Move to fresh air.
Keep at rest in a comfortable

position for breathing.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

First-Aid Decision Pathway

Accidental Release and Fire-Fighting Measures
Accidental Release: Ensure adequate ventilation and evacuate personnel to safe areas.[9][10]

Avoid dust formation.[10] Use personal protective equipment as required.[9] Prevent further

leakage or spillage if it is safe to do so.[7][10] Do not let the chemical enter drains.[10] For

containment and cleanup, use spark-proof tools and explosion-proof equipment.[10] Collect the

spilled material and place it in suitable, closed containers for disposal.[9][10]
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Spill of
4-Amino-3-(trifluoromethyl)phenol

Evacuate personnel
to safe areas

Ensure adequate
ventilation

Wear appropriate PPE
(gloves, goggles, respirator)

Prevent further leakage.
Do not allow entry into drains.

Use spark-proof tools.
Collect material into
closed containers.

Dispose of waste
according to regulations.

Click to download full resolution via product page

Accidental Spill Response Workflow

Fire-Fighting Measures: Suitable extinguishing media include water spray, carbon dioxide

(CO2), dry chemical, and alcohol-resistant foam.[9][10] Firefighters should wear self-contained

breathing apparatus and full protective gear.[9][11] Hazardous combustion products include

carbon oxides (CO, CO2) and gaseous hydrogen fluoride (HF).[9][11]

Handling and Storage
Handling: Use only in a well-ventilated area or under a chemical fume hood.[7][9] Avoid contact

with skin, eyes, and clothing.[7][12] Do not breathe dust, mist, vapors, or spray.[9][10] Wash

hands thoroughly after handling.[7]
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Storage: Store in a cool, dry, and well-ventilated place.[7][13] Keep the container tightly closed.

[7] Store under an inert gas (nitrogen or argon) at 2–8 °C.[1][2] Keep away from heat, sparks,

and flame.[9] Incompatible materials include strong oxidizing agents and acid chlorides.[9]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety glasses.[10][11]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]

[10][11]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[11]

Experimental Protocols
Synthesis of 4-Amino-3-(trifluoromethyl)phenol: A general procedure for the synthesis

involves the reduction of 4-nitro-3-(trifluoromethyl)phenol.[1][2]

Materials: 4-nitro-3-(trifluoromethyl)phenol, 10% palladium on carbon (Pd/C), Methanol

(MeOH), Hydrogen (H2) gas.[1][2]

Procedure:

Dissolve 4-nitro-3-(trifluoromethyl)phenol in methanol.[1][2]

Add 10% Pd/C to the solution.[1][2]

Stir the reaction suspension under a hydrogen atmosphere for 12 hours.[1][2]

Upon completion, remove the catalyst by filtration.[1][2]

Concentrate the filtrate under vacuum to obtain 4-amino-3-(trifluoromethyl)phenol.[1][2]

This protocol is for informational purposes. Researchers should adapt it based on their specific

laboratory conditions and safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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